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Compound of Interest

Compound Name: Mapp

Cat. No.: B1606088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for handling ZMapp, an

experimental therapeutic cocktail of three humanized monoclonal antibodies developed by

Mapp Biopharmaceutical for the treatment of Ebola virus disease. Given its investigational

nature, a formal safety data sheet (SDS) is not publicly available. The following guidance is

synthesized from general safety protocols for monoclonal antibodies and specific information

available regarding ZMapp.

Core Safety and Handling Information
Proper handling of ZMapp is critical to ensure the safety of laboratory personnel and maintain

the integrity of the product. The primary routes of potential exposure are through dermal

contact, mucosal exposure, inhalation of aerosols, and accidental ingestion.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is essential to minimize exposure

risk. The following PPE is recommended when handling ZMapp:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1606088?utm_src=pdf-interest
https://www.benchchem.com/product/b1606088?utm_src=pdf-body
https://www.benchchem.com/product/b1606088?utm_src=pdf-body
https://www.benchchem.com/product/b1606088?utm_src=pdf-body
https://www.benchchem.com/product/b1606088?utm_src=pdf-body
https://www.benchchem.com/product/b1606088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Purpose

Gloves Nitrile or latex, powder-free
To prevent skin contact with

the product.

Lab Coat
Disposable or dedicated, fluid-

resistant

To protect clothing and skin

from spills.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or aerosols.

Face Shield
Required when there is a

significant risk of splashing
To provide full-face protection.

Respiratory Protection

Not generally required for

handling in a biological safety

cabinet. Use a NIOSH-

approved respirator if aerosols

may be generated outside of a

containment device.

To prevent inhalation of

aerosolized product.

Operational Plans
Receiving and Storage:

Upon receipt, visually inspect the packaging for any signs of damage or leakage.

ZMapp is known to require a cold chain for distribution and storage to maintain its stability.[1]

Store vials according to the manufacturer's instructions, typically at refrigerated temperatures

(2°C to 8°C).

Do not freeze the antibody solution unless specified by the manufacturer.

Preparation and Handling:

All handling of ZMapp should be conducted in a designated clean area, preferably within a

biological safety cabinet (BSC) to minimize the risk of contamination and aerosol generation.

Follow aseptic techniques throughout the handling process.
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ZMapp is administered intravenously.[2] For research purposes, reconstitution of lyophilized

powder or dilution of a liquid concentrate should be performed according to the specific

experimental protocol, using appropriate sterile diluents.

Disposal Plan
Proper disposal of ZMapp and related materials is crucial to prevent environmental

contamination and accidental exposure.

Unused Vials: Unused or expired vials of ZMapp should be disposed of as pharmaceutical

waste in accordance with local, state, and federal regulations.

Contaminated Materials: All materials that have come into contact with ZMapp, such as

gloves, lab coats, syringes, and vials, should be disposed of in designated biohazard waste

containers.

Sharps: Needles and syringes used for handling ZMapp must be disposed of in a puncture-

resistant sharps container.

Emergency Procedures
In the event of an accidental exposure, immediate action is necessary.
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Exposure Type Immediate Action

Skin Contact
Wash the affected area thoroughly with soap

and water for at least 15 minutes.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate

medical attention.

Needle Stick

Encourage bleeding at the site of injury by

washing with soap and water. Do not squeeze

or scrub the area. Seek immediate medical

attention.

Spill

Evacuate the area. For small spills, cover with

absorbent material, and decontaminate the area

with an appropriate disinfectant. For large spills,

follow institutional emergency spill procedures.

ZMapp Properties
Property Description

Composition
A cocktail of three chimeric monoclonal

antibodies: c13C6, c2G4, and c4G7.

Target
The glycoprotein of the Ebola virus, preventing

viral entry into host cells.[1]

Formulation Administered as an intravenous infusion.[2]

Storage
Requires a cold chain for distribution and

storage.[1]

Experimental Workflow and Mechanism of Action
The following diagrams illustrate a typical workflow for handling monoclonal antibodies in a

laboratory setting and the general mechanism of action for a neutralizing antibody like ZMapp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1606088?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/ZMapp
https://www.mappbio.com/zmappfaq.pdf
https://www.benchchem.com/product/b1606088#personal-protective-equipment-for-handling-mapp
https://www.benchchem.com/product/b1606088#personal-protective-equipment-for-handling-mapp
https://www.benchchem.com/product/b1606088#personal-protective-equipment-for-handling-mapp
https://www.benchchem.com/product/b1606088#personal-protective-equipment-for-handling-mapp
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606088?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

